[4-[(Z)-[3-(3-chlorophenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenyl] acetate

• IUPAC Name: [4-[(Z)-[3-(3-chlorophenyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C18H12ClNO3S2/c1-11(21)23-15-7-5-12(6-8-15)9-16-17(22)20(18(24)25-16)14-4-2-3-13(19)10-14/h2-10H,1H3/b16-9-
• InChI Key: BMGVVTSTAYLHHJ-SXGWCWSVSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H12ClNO3S2
• Molecular Weight: 389.9 g/mol

Description

The compound “4-{[3-(3-chlorophenyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}phenyl acetate” is a complex organic molecule. It contains a thiazolidine core, which is a five-membered ring with sulfur and nitrogen atoms. The molecule also contains chlorophenyl and acetate groups.

Synthesis Analysis

Thiazolidine derivatives, like the one , can be synthesized using various approaches such as multicomponent reactions, click reactions, nano-catalysis, and green chemistry. These methods aim to improve selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The molecular formula of the compound is C23H13Cl2NO3S2 and its molecular weight is 486.39022. It contains a thiazolidine core, a chlorophenyl group, and an acetate group.

Chemical Reactions Analysis

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity.